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Compound of Interest

Compound Name:
13-Oxo-6(Z),9(Z)-octadecadienoic

acid

Cat. No.: B15624218 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and biological activities of 13-oxo-octadecadienoic acid. It is critical to

note that scientific literature extensively covers the isomer 13-Oxo-9(Z),11(E)-octadecadienoic

acid (also known as 13-KODE), while data on 13-Oxo-6(Z),9(Z)-octadecadienoic acid is

sparse. This document will primarily focus on the well-characterized 9(Z),11(E) isomer due to

the wealth of available data, while clearly delineating the limited information available for the

6(Z),9(Z) isomer. This guide is intended to be a valuable resource for researchers in lipidomics,

drug discovery, and cellular biology.

Chemical Properties
A fundamental step in the study of any bioactive lipid is the characterization of its chemical and

physical properties. While both 13-Oxo-6(Z),9(Z)-octadecadienoic acid and 13-Oxo-

9(Z),11(E)-octadecadienoic acid share the same molecular formula and weight, their structural

differences, specifically the position and configuration of the double bonds, lead to distinct

properties and biological functions.
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Information regarding the specific chemical properties of this isomer is limited in publicly

available scientific literature. Commercial suppliers indicate a purity of greater than 98%, and

recommend storage in a freezer as it is supplied in solution.[1]

13-Oxo-9(Z),11(E)-octadecadienoic acid (13-KODE)
This isomer has been more extensively studied. It is a solid at room temperature and has well-

documented solubility in various organic solvents.

Table 1: Quantitative Chemical Properties of 13-Oxo-9(Z),11(E)-octadecadienoic acid

Property Value Source

Molecular Formula C₁₈H₃₀O₃ [2][3]

Molecular Weight 294.43 g/mol [2][3]

CAS Number 54739-30-9 [3]

Melting Point 39.5-41.5 °C [4]

Solubility

DMF: 50 mg/mLDMSO: 50

mg/mLEthanol: 50 mg/mLPBS

(pH 7.2): 1 mg/mL

[5]

Purity ≥95% - >98% [3][5]

Storage -80°C or Freezer [3][5]

Experimental Protocols
Detailed experimental protocols are crucial for the replication of scientific findings and the

advancement of research. The following sections outline methodologies for the synthesis and

purification of 13-oxo-octadecadienoic acid isomers.

Synthesis of 13-oxo-(Z)-9-octadecenoic acid
While a specific protocol for 13-Oxo-6(Z),9(Z)-octadecadienoic acid is not readily available, a

method for the synthesis of the related compound 13-oxo-(Z)-9-octadecenoic acid has been

described.[2] This multi-step synthesis involves a Z-selective Wittig reaction.[2] The process
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starts from commercially available materials and includes steps such as oxidation,

esterification, protection of the carbonyl group, reduction, and subsequent oxidation to form an

aldehyde.[2] The final steps involve the Wittig reaction followed by deprotection and hydrolysis

to yield the desired product.[2]

Purification of (9Z,11E)-13-Oxooctadeca-9,11-dienoic
Acid (13-KODE) from Salicornia herbacea L.
A detailed protocol for the isolation and purification of 13-KODE from the plant Salicornia

herbacea L. (glasswort) has been reported.[6][7]

Experimental Workflow for 13-KODE Purification
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Caption: Workflow for the purification of 13-KODE from Salicornia herbacea.
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The identity and purity of the isolated 13-KODE are typically confirmed using techniques such

as Nuclear Magnetic Resonance (NMR) spectrometry.[6]

Biological Activity and Signaling Pathways
The biological activities of 13-oxo-octadecadienoic acid, particularly the 9(Z),11(E) isomer, are

of significant interest to the scientific community. This compound has been shown to exhibit

anti-inflammatory and anti-cancer properties through its interaction with various cellular

signaling pathways.

General Biological Context
13-Oxo-octadecadienoic acids are oxidized derivatives of linoleic acid, an essential omega-6

fatty acid.[8] Their formation can occur through enzymatic pathways involving lipoxygenases

and dehydrogenases.[6] These lipid mediators are known to act as agonists for peroxisome

proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism and

inflammation.[9][10]

Anti-Inflammatory Effects of 13-KODE
13-KODE has been demonstrated to possess anti-inflammatory properties in

lipopolysaccharide (LPS)-stimulated murine macrophages.[6] Its mechanism of action involves

the inhibition of pro-inflammatory signaling pathways and the activation of antioxidant

responses.

LPS, a component of the outer membrane of Gram-negative bacteria, is a potent activator of

the inflammatory response. It triggers signaling cascades that lead to the activation of

transcription factors such as NF-κB and the phosphorylation of mitogen-activated protein

kinases (MAPKs). 13-KODE has been shown to inhibit the nuclear translocation of the NF-κB

p65 subunit and suppress the activation of MAPKs, thereby reducing the production of pro-

inflammatory cytokines.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Octadecadienoic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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octadecadienoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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